Cas no 37519-97-4 (6,10-Dodecadien-1-ol, 3,7,11-trimethyl-, (E)-)

6,10-Dodecadien-1-ol, 3,7,11-trimethyl-, (E)- structure
37519-97-4 structure
Product Name:6,10-Dodecadien-1-ol, 3,7,11-trimethyl-, (E)-
CAS No:37519-97-4
MF:C15H28O
MW:224.382225036621
CID:1484164
PubChem ID:5280341
Update Time:2025-04-21

6,10-Dodecadien-1-ol, 3,7,11-trimethyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 6,10-Dodecadien-1-ol, 3,7,11-trimethyl-, (E)-
    • 3,7,11-trimethyldodeca-6,10-dien-1-ol
    • 2U2PG80P22
    • (E)-3,7,11-Trimethyl-6,10-dodecadien-1-ol
    • (+/-)-DIHYDROFARNESOL [FHFI]
    • 2,3-Dihydro-(E)-6-farnesol
    • (+/-)-Dihydrofarnesol [FIFH]
    • (6E)-3,7,11-trimethyldodeca-6,10-dien-1-ol
    • 37519-97-4
    • DIHYDROFARNESOL [INCI]
    • Q27255599
    • DIHYDROFARNESOL
    • 2,3-Dihydrofarnesol
    • 2,3-Dihydro-6-trans-farnesol
    • 3,7,11-Trimethyl-6E,10-dodecadien-1-ol
    • LMFA05000145
    • FEMA No. 4031
    • SCHEMBL509821
    • (+/-)DIHYDRAFARNESOL
    • 6,10-Dodecadien-1-ol, 3,7,11-trimethyl-, (6E)-
    • (6E)-3,7,11-Trimethyl-6,10-dodecadien-1-ol #
    • 2,3-Dihydro-6-trans-farnesol (DL-)
    • (+/-)-Dihydrofarnesol
    • (E)-3,7,11-Trimethyldodeca-6,10-dien-1-ol
    • Dihydrofarnesol, (+/-)-
    • 6,10-Dodecadien-1-ol, 3,7,11-trimethyl-, (E)-(.+/-.)-
    • 51411-24-6
    • CHEBI:188055
    • (+)-(6E)-3,7,11- trimethyl-6,10-dodecadien-1-ol
    • UNII-2U2PG80P22
    • (e)-2,3-dihydrofarnesol
    • 3,7,11-Trimethyl-6,10-dodecadien-1-ol
    • DL-2,3-Dihydro-6-trans-farnesol
    • 3,7,11-Trimethyl-6,10-dodecadien-1-ol; 2,3-Dihydrofarnesol
    • Inchi: 1S/C15H28O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,15-16H,5-6,8,10-12H2,1-4H3/b14-9+
    • InChI Key: OOOOFOPLSIWRAR-NTEUORMPSA-N
    • SMILES: OCCC(C)CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 224.21400
  • Monoisotopic Mass: 224.214015512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 4.47780
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